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Introduction
Dimethyl sulfoxide (DMSO), with the chemical formula (CH₃)₂SO, is a highly polar, aprotic

organic solvent renowned for its exceptional ability to dissolve a wide array of both polar and

nonpolar compounds.[1] Its unique properties, including its high boiling point, miscibility with

water and organic solvents, and its capacity to penetrate biological membranes, have

established it as an indispensable tool in chemical, biological, and pharmaceutical research.[1]

[2] This guide provides a comprehensive overview of the core physical properties of DMSO,

presents methodologies for their determination, and illustrates its practical application in

experimental workflows.

Core Physical and Chemical Properties
The fundamental properties of DMSO are summarized below. These values are critical for its

proper handling, use in experimental design, and for understanding its behavior as a solvent

system.
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Property Value References

CAS Number 67-68-5 [3]

Molecular Formula C₂H₆OS [4]

Molecular Weight 78.13 g/mol [1][3]

Appearance Colorless, hygroscopic liquid [1][2]

Odor
Essentially odorless to slightly

sulfurous
[2]

Quantitative Physical Data
The following tables provide detailed quantitative data on the thermodynamic, physical, and

solvent properties of DMSO.

Table 1: Thermodynamic Properties
Property Value Conditions / Notes References

Melting Point 18.5 °C (65.3 °F) [1][2]

Boiling Point 189 °C (372 °F) At 1 atm [1][3][5]

Flash Point 87 °C (189 °F) Closed cup [4][6]

Autoignition

Temperature

215 - 302 °C (419 -

575 °F)
[5][6][7]

Heat of Vaporization

(ΔHvap)
52.9 kJ/mol [8]

Heat of Fusion

(ΔHfus)
14.37 kJ/mol [8]

Specific Heat

Capacity (Cp)

1.96 J·K⁻¹·g⁻¹ (0.47

cal·g⁻¹·°C⁻¹)
At 25-29.5 °C [7][9]

Vapor Pressure
0.600 mmHg (0.08

kPa)
At 25 °C [7][10]
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Table 2: Physical & Optical Properties
Property Value Conditions / Notes References

Density 1.100 g/cm³ At 20 °C [1][11]

1.0955 g/cm³ At 25 °C [7][10]

Viscosity 2.14 mPa·s (cP) At 20 °C [8]

1.996 mPa·s (cP) At 25 °C [4]

Surface Tension 43.5 dyn/cm At 20 °C [7][8]

Refractive Index (nD) 1.479 At 20 °C [1]

Dielectric Constant

(εr)
48.9 At 20 °C [7]

Dipole Moment 4.1 - 4.3 D [7][11]

Table 3: Solvent Properties
Property Value Notes References

Water Solubility Miscible In all proportions [12]

Miscibility

Miscible with a wide

range of organic

solvents (e.g.,

ethanol, acetone,

benzene, chloroform)

[1][13]

LogP (Octanol-Water

Partition Coeff.)
-1.35

Indicates high

hydrophilicity
[2][6][7]

pKa ~35 Weakly acidic [1][7]

Experimental Protocols for Property Determination
The accurate determination of DMSO's physical properties is essential for its quality control

and application. Standard methodologies are employed for these measurements.
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Determination of Boiling Point (ASTM D1078)
The boiling point is determined using distillation methods.

Apparatus: A distillation flask, condenser, calibrated thermometer, and a heat source.

Methodology: A sample of DMSO is placed in the distillation flask. The liquid is heated, and

the vapor is allowed to pass through the condenser. The temperature at which the liquid and

vapor phases are in equilibrium at a given atmospheric pressure is recorded as the boiling

point. The thermometer bulb must be positioned correctly in the vapor phase, just below the

side arm of the flask, to ensure an accurate reading. Distillation of DMSO should be

performed under a partial vacuum to lower the boiling point and prevent thermal

decomposition, which can occur at 189°C.[1]

Measurement of Density (ASTM D4052)
Density is typically measured using a digital density meter or a pycnometer.

Apparatus: A digital density meter with an oscillating U-tube or a calibrated pycnometer, and

a temperature-controlled water bath.

Methodology: The instrument is first calibrated using air and deionized water at a known

temperature (e.g., 20°C). The DMSO sample is then introduced into the measurement cell.

For an oscillating U-tube meter, the instrument measures the change in the oscillation

frequency of the tube when filled with the sample and calculates the density. The

measurement is highly dependent on temperature, which must be precisely controlled.

Viscosity Measurement (ASTM D445)
The kinematic viscosity of DMSO is determined using a calibrated glass capillary viscometer.

Apparatus: A calibrated capillary viscometer (e.g., Ubbelohde type), a temperature-controlled

bath, and a stopwatch.

Methodology: The viscometer is filled with a precise volume of DMSO and placed in a

constant temperature bath until it reaches thermal equilibrium. The time required for the

liquid to flow under gravity between two marked points on the capillary is measured. The

kinematic viscosity is calculated by multiplying the measured flow time by the calibration
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constant of the viscometer. Dynamic viscosity (reported in Table 2) is then calculated by

multiplying the kinematic viscosity by the density of DMSO at the same temperature.

Refractive Index Measurement (ASTM D1218)
The refractive index is measured using a refractometer.

Apparatus: A calibrated refractometer (e.g., an Abbé refractometer) with a light source and a

temperature control system.

Methodology: A small drop of the DMSO sample is placed on the prism of the refractometer.

The instrument measures the angle at which light is refracted as it passes from the prism

into the sample. This is used to calculate the refractive index, a dimensionless number that

indicates how fast light propagates through the material. Temperature control is crucial as the

refractive index is temperature-dependent.

Visualizations: DMSO in Experimental Workflows
DMSO's properties make it a cornerstone of many laboratory procedures. The following

diagrams illustrate its role in common applications.
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Workflow for In Vitro Drug Screening Using DMSO
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Workflow for In Vitro Drug Screening Using DMSO.
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Handling DMSO: The Impact of Hygroscopicity
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Handling DMSO: The Impact of Hygroscopicity.

Conclusion
Dimethyl sulfoxide is a powerful and versatile solvent whose utility is directly linked to its

distinct physical properties. A thorough understanding of these characteristics, from its

thermodynamic behavior to its solvent capabilities, is paramount for researchers and scientists.

Proper handling, including accounting for its hygroscopicity and thermal stability, ensures its

effective and safe use in drug development and a multitude of other scientific applications. The

data and protocols presented in this guide serve as a critical resource for harnessing the full

potential of DMSO in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12748797?utm_src=pdf-body-img
https://www.benchchem.com/product/b12748797?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12748797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

2. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Dimethyl Sulfoxide (DMSO) [commonorganicchemistry.com]

4. fishersci.com [fishersci.com]

5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

6. ICSC 0459 - DIMETHYL SULPHOXIDE [inchem.org]

7. gchemglobal.com [gchemglobal.com]

8. Dimethyl sulfoxide (data page) - Wikipedia [en.wikipedia.org]

9. researchgate.net [researchgate.net]

10. downloads.regulations.gov [downloads.regulations.gov]

11. Dimethyl Sulfoxide Solvent Properties [macro.lsu.edu]

12. acs.org [acs.org]

13. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Dimethyl Sulfoxide (DMSO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12748797#physical-properties-of-dimethyl-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12748797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

